Cas no 586-76-5 (4-Bromobenzoic acid)

• Product Name: 4-Bromobenzoic acid
• CAS No: 586-76-5
• MF: C₇H₅BrO₂
• MW: 201.017401456833
• MDL: MFCD00002529
• CID: 38534
• PubChem ID: 11464
• Update Time: 2025-11-02

4-Bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzoic acid
• 4-Brom-benzoic acid
• P-Bromobenzoic acid
• 4-Bromobenzoic aicd
• Benzoic acid, 4-bromo-
• p-Carboxybromobenzene
• Benzoic acid, p-bromo-
• p-Bromobenzenecarboxylic acid
• 4-Bromo-benzoic acid
• 4-Brom-benzoesaeure
• 4-carboxybromobenzene
• Para Bromo Benzoic Acid
• TUXYZHVUPGXXQG-UHFFFAOYSA-N
• 6992P6102O
• Z82
• 4Bromo-benzoic acid
• PubChem3741
• 4- bromobenzoic acid
• 4-Bromo benzoic ac
• 4-Bromobenzoic acid, Vetec(TM) reagent grade, 98%
• F2191-0080
• AE-641/00396064
• Q18472729
• 586-76-5
• 4-Bromo benzoic acid
• AM20050209
• SCHEMBL71380
• MFCD00002529
• EINECS 209-581-7
• InChI=1/C7H5BrO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10
• STR02440
• 4-Bromobenzoic acid, 98%
• BROMOBENZOIC ACID, P-
• AKOS000118916
• NSC-17582
• NSC-176126
• NS00003077
• CHEMBL22051
• BP-31040
• Z57127530
• NSC 17582
• 4-Bromobenzoicacid
• SY345159
• AI3-08859
• BRN 1906923
• 4-BROMOBENZOIC ACID [MI]
• MFCD06658868
• NSC17582
• UNII-6992P6102O
• PS-5301
• FT-0649860
• 4-09-00-01017 (Beilstein Handbook Reference)
• W-105369
• SY001067
• CHEBI:60698
• EN300-18038
• 4-bromobenzenecarboxylic acid
• BDBM239163
• 4-BrombenZoic acid
• AB00376738-03
• 4-Bromophenylcarboxylic acid
• DTXSID7060413
• NSC-143357
• NCGC00340397-01
• B-5782
• CS-W020100
• 4-Bromobenzoic acid (1)
• B0553
• 4-Bromobenzoic acid,99%
• DB-016057
• STK301567
• HY-78700
• ZR0
• pCarboxybromobenzene
• pBromobenzenecarboxylic acid
• BENZOIC ACID, 4-BROMO-(9CI)
• Benzoic acid, 4bromo
• DTXCID6042440
• 209-581-7
• Benzoic acid, pbromo
• FB00905
• 4bromobenzoic acid

• MDL： MFCD00002529
• Inchi： 1S/C7H5BrO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： TUXYZHVUPGXXQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=CC=1
• BRN： 1906923

Computed Properties

• Exact Mass: 199.94700
• Monoisotopic Mass: 199.947292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No data available
• Density: 1.894(lit.)
• Melting Point: 252-254 °C (lit.)
• Boiling Point: 299.8℃ at 760 mmHg
• Flash Point: 135.1℃
• Refractive Index: 1.6080 (estimate)
• Solubility: ethanol: soluble5%
• Water Partition Coefficient: Soluble in hot water
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 2.14730
• Merck: 1408
• pka: 3.96(at 25℃)
• Sensitiveness: Sensitive to humidity

4-Bromobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S24/25-S22-S37/39
• RTECS：DG4448050
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Bromobenzoic acid

4-Bromobenzoic Acid (CAS 586-76-5): Properties, Applications, and Market Insights

4-Bromobenzoic acid (CAS 586-76-5) is a versatile organic compound widely used in pharmaceutical, agrochemical, and material science applications. This brominated aromatic carboxylic acid has gained significant attention due to its unique chemical properties and broad utility as a building block in organic synthesis. With the increasing demand for halogenated organic compounds in research and industrial applications, understanding 4-bromobenzoic acid properties and uses becomes essential for chemists and manufacturers alike.

The molecular structure of 4-Bromobenzoic acid features a benzene ring substituted with both a bromo group and a carboxylic acid functional group at the para position. This specific arrangement contributes to its distinctive characteristics, including a melting point of 251-254°C and moderate solubility in organic solvents. Researchers often compare 4-bromobenzoic acid vs 2-bromobenzoic acid to understand the positional effects of substituents on aromatic systems, a topic of particular interest in modern organic chemistry studies.

In pharmaceutical applications, 4-Bromobenzoic acid serves as a crucial intermediate for synthesizing various active pharmaceutical ingredients (APIs). Recent studies have explored its potential in developing novel anti-inflammatory compounds and antimicrobial agents, aligning with current healthcare trends focusing on antibiotic resistance solutions. The compound's ability to undergo diverse transformations makes it valuable for creating drug-like molecules with improved bioavailability and target specificity.

The material science field has shown growing interest in 4-bromobenzoic acid derivatives for developing advanced polymers and liquid crystals. Its incorporation into organic electronic materials has shown promise for creating more efficient organic light-emitting diodes (OLEDs), particularly relevant given the current push for sustainable display technologies. Researchers investigating how to synthesize 4-bromobenzoic acid derivatives often publish their findings in materials science journals, contributing to the compound's expanding applications.

From an industrial perspective, the production of 4-Bromobenzoic acid typically involves bromination of benzoic acid or oxidation of 4-bromotoluene. Manufacturers continuously optimize these processes to improve yield and purity while reducing environmental impact, responding to the chemical industry's sustainability initiatives. Quality control measures for 4-bromobenzoic acid purity have become more stringent as applications in sensitive fields like pharmaceuticals increase.

The global market for 4-Bromobenzoic acid has shown steady growth, driven by demand from Asia-Pacific pharmaceutical manufacturers and North American research institutions. Current market analysis suggests particular interest in high purity 4-bromobenzoic acid for specialized applications, with suppliers developing advanced purification techniques to meet these requirements. The compound's price stability compared to other brominated intermediates makes it attractive for budget-conscious researchers and manufacturers.

Environmental and safety considerations for 4-Bromobenzoic acid handling have evolved with recent regulatory changes. While not classified as highly hazardous, proper storage conditions (cool, dry environments) and personal protective equipment (gloves, goggles) are recommended when working with this compound. These precautions align with current laboratory safety trends emphasizing chemical handling best practices and green chemistry principles.

Recent scientific literature highlights innovative applications of 4-Bromobenzoic acid in metal-organic frameworks (MOFs) and coordination polymers. These developments connect to broader nanotechnology trends, particularly in gas storage and separation technologies. Researchers exploring 4-bromobenzoic acid crystal structure modifications have reported promising results for creating materials with tunable porosity and selectivity.

Analytical techniques for characterizing 4-Bromobenzoic acid have advanced significantly, with modern laboratories employing HPLC, NMR, and mass spectrometry for quality verification. These methods address the growing need for precise chemical analysis in research and industrial settings. Standard protocols for 4-bromobenzoic acid identification now include spectroscopic fingerprint comparison and chromatographic purity assessment.

Looking forward, the versatility of 4-Bromobenzoic acid ensures its continued relevance across multiple scientific disciplines. Emerging research directions include its use in bioconjugation chemistry for diagnostic applications and as a template for developing new catalytic systems. The compound's balanced reactivity and stability profile make it particularly valuable for these cutting-edge applications, positioning 4-bromobenzoic acid CAS 586-76-5 as a compound of ongoing interest in both academic and industrial chemistry.